Cas no 20999-38-6 ((2-(9H-Carbazol-9-yl)ethyl)phosphonic acid)

• Product Name: (2-(9H-Carbazol-9-yl)ethyl)phosphonic acid
• CAS No: 20999-38-6
• MF: C₁₄H₁₄NO₃P
• MW: 275.239624500275
• CID: 4756589
• Update Time: 2026-02-26

(2-(9H-Carbazol-9-yl)ethyl)phosphonic acid Chemical and Physical Properties

Names and Identifiers

• (2-(9H-Carbazol-9-yl)ethyl)phosphonic acid

• Inchi： 1S/C14H14NO3P/c16-19(17,18)10-9-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8H,9-10H2,(H2,16,17,18)
• InChI Key： KIMPAVBWSFLENS-UHFFFAOYSA-N
• SMILES： P(CCN1C2C=CC=CC=2C2C=CC=CC1=2)(=O)(O)O

Computed Properties

• Exact Mass: 275.07113g/mol
• Monoisotopic Mass: 275.07113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 275.24g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 62.5

Additional information on (2-(9H-Carbazol-9-yl)ethyl)phosphonic acid

Comprehensive Guide to (2-(9H-Carbazol-9-yl)ethyl)phosphonic acid (CAS No. 20999-38-6): Properties, Applications, and Market Insights

(2-(9H-Carbazol-9-yl)ethyl)phosphonic acid (CAS No. 20999-38-6) is a specialized organic phosphonic acid derivative that has garnered significant attention in materials science and pharmaceutical research. This compound, featuring a carbazole moiety linked to a phosphonic acid group, exhibits unique electronic and chemical properties, making it valuable for advanced applications. Researchers and industries are increasingly exploring its potential due to its versatility and performance in various high-tech fields.

The molecular structure of (2-(9H-Carbazol-9-yl)ethyl)phosphonic acid combines the aromatic heterocycle carbazole with a phosphonate functional group. This combination provides excellent thermal stability, electron-transport capabilities, and solubility in polar solvents. These characteristics are particularly beneficial for applications in organic electronics, such as OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices. The compound's ability to form stable thin films and interfaces makes it a promising candidate for next-generation display technologies and energy-efficient lighting solutions.

In the pharmaceutical sector, (2-(9H-Carbazol-9-yl)ethyl)phosphonic acid is being investigated for its potential as a bioactive scaffold. The carbazole core is known for its pharmacological activities, including anti-inflammatory and anticancer properties. When combined with the phosphonic acid group, this compound may offer enhanced bioavailability and targeted drug delivery capabilities. Current research focuses on its role in developing novel small-molecule therapeutics and enzyme inhibitors, addressing critical healthcare challenges.

The synthesis of (2-(9H-Carbazol-9-yl)ethyl)phosphonic acid typically involves multi-step organic reactions, including carbazole alkylation followed by phosphonation. Advanced purification techniques, such as column chromatography and recrystallization, ensure high purity levels suitable for research and industrial applications. Analytical methods like HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) spectroscopy are commonly employed to verify the compound's structural integrity and purity.

From a commercial perspective, the demand for (2-(9H-Carbazol-9-yl)ethyl)phosphonic acid is steadily growing, driven by advancements in organic electronics and drug discovery. Major suppliers and custom synthesis providers are expanding their portfolios to include this compound, catering to the needs of academic institutions, research laboratories, and technology companies. The market outlook remains positive, with projections indicating increased adoption in flexible electronics and personalized medicine applications.

Environmental and safety considerations for (2-(9H-Carbazol-9-yl)ethyl)phosphonic acid are well-documented. While the compound is not classified as hazardous under standard regulations, proper handling procedures, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended during laboratory operations. Disposal should follow institutional guidelines for organic phosphonic compounds to minimize environmental impact.

Future research directions for (2-(9H-Carbazol-9-yl)ethyl)phosphonic acid include exploring its potential in emerging technologies such as perovskite solar cells and bioelectronic devices. Additionally, modifications to its molecular structure may yield derivatives with enhanced properties for specific applications. Collaborative efforts between academia and industry are expected to accelerate innovation and commercialization in this field.

For researchers and professionals seeking detailed information about (2-(9H-Carbazol-9-yl)ethyl)phosphonic acid, technical datasheets and peer-reviewed publications provide valuable insights into its physicochemical properties, synthetic protocols, and application case studies. As the scientific community continues to uncover new possibilities for this versatile compound, its role in advancing technology and healthcare is poised to expand significantly.